BENGHE Foundational & Exploratory

Check Availability & Pricing

Dioptase: A Technical Guide to its Properties
and Identification

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: DIOPTASE
CAS No.: 15606-25-4
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mineral dioptase, focusing on its key
physicochemical and optical properties. Detailed experimental protocols for its identification are
presented, along with structured data for comparative analysis.

Chemical and Crystallographic Properties

Dioptase is a hydrated copper cyclosilicate mineral.[1][2] Its chemical formula is most
accurately represented as CusSisO1s-6H20, though it is also reported as CuSiOs-H20.[1][3][4]
[5] The vibrant emerald-green to bluish-green color of dioptase is due to the presence of
copper ions (Cu?*) within its crystal structure.[6][7]

Dioptase crystallizes in the trigonal crystal system, typically forming prismatic or rhombohedral
crystals.[1][3][6] The crystal structure consists of rings of silicate tetrahedra.[1][7][8]
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Physical Properties

The physical characteristics of dioptase are crucial for its preliminary identification. It has a
Mohs hardness of 5, which is comparable to that of tooth enamel.[3] Dioptase is a brittle
mineral with perfect cleavage in three directions, making it fragile and requiring careful
handling.[3][11]
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Optical Properties

Optically, dioptase is uniaxial positive.[3] It exhibits weak to moderate pleochroism, showing
different shades of green and blue-green when viewed from different crystallographic

directions.[6]
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Geological Occurrence and Associations

Dioptase is a relatively uncommon mineral found primarily in the oxidized zones of copper
sulfide deposits, particularly in arid or desert regions.[1][3][8] Its formation requires specific
conditions where silica becomes soluble, which is less common in the typically acidic
environment of oxidizing sulfide deposits.[1][3]

It is frequently found in association with other secondary copper minerals, including:

Malachite

Azurite

Chrysocolla[5][6]

Calcite[1][4]

Quartz[4][5]

Notable localities for high-quality dioptase specimens include Tsumeb, Namibia; the Altyn-
Tyube deposit in Kazakhstan; and various locations in the southwestern United States.[1][3][5]

Experimental Protocols for Identification
X-Ray Diffraction (XRD)

Obijective: To determine the crystal structure and definitively identify the mineral.
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Methodology:

A small, representative sample of the mineral is finely ground to a homogenous powder
(typically <10 pm particle size).

The powdered sample is mounted onto a sample holder, ensuring a flat, smooth surface.
The sample is placed in an X-ray diffractometer.

The instrument is configured to scan over a specific range of 28 angles, using a
monochromatic X-ray source (commonly Cu Ka radiation).

The diffracted X-rays are detected and their intensities are recorded as a function of the 26
angle.

The resulting diffraction pattern, which consists of a series of peaks at specific 20 values, is
processed. The positions and relative intensities of these peaks are compared to a standard
reference database (e.g., the Powder Diffraction File from the International Centre for
Diffraction Data) to identify the mineral.

Specific Gravity Measurement (Hydrostatic Weighing)

Objective: To determine the specific gravity of a dioptase sample.

Methodology:

A dioptase crystal of suitable size is selected and its weight in air is measured using a
calibrated balance. This is the dry weight (DW).

A beaker of distilled water is placed on the balance, and the balance is tared to zero.

The dioptase crystal is suspended by a thin thread and fully submerged in the water,
ensuring it does not touch the sides or bottom of the beaker.

The weight of the submerged crystal is recorded. This is the suspended weight (WW).

The specific gravity (SG) is calculated using the formula: SG = DW / (DW - WW)
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Refractive Index Determination (Immersion Method)

Objective: To measure the refractive indices of dioptase.

Methodology:

A small fragment of dioptase is placed on a microscope slide.

A drop of a calibrated refractive index liquid is added to the fragment, and a cover slip is
placed over it.

The slide is viewed under a petrographic microscope.

The Becke line test is performed by slightly lowering the microscope stage (increasing the
focal distance). A bright line (the Becke line) will move into the substance with the higher
refractive index.

This process is repeated with a series of immersion liquids of known refractive indices until a
liquid is found where the Becke line is minimized or disappears, indicating a match between
the refractive index of the liquid and the mineral.

For anisotropic minerals like dioptase, this procedure is performed with plane-polarized
light, and the stage is rotated to determine the different refractive indices (nw and ng)
corresponding to the different vibration directions of light within the crystal.

Pleochroism Observation

Objective: To observe the change in color in dioptase as a function of crystallographic

orientation.

Methodology:

A thin section or a small, transparent crystal of dioptase is placed on the stage of a
polarizing microscope.

The sample is viewed using plane-polarized light (only the lower polarizer is in the light path).

The microscope stage is slowly rotated through 360 degrees.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Any changes in the color or tint of the mineral are observed and recorded. For dioptase, a
weak change from green to blue-green may be observed.

Visualizations
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Caption: Workflow for the identification of Dioptase.
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Caption: Relationships between Dioptase properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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